molecular formula C20H30 B8512553 1-(4,8-Dimethylnona-1,7-dien-1-yl)-4-(propan-2-yl)benzene CAS No. 62312-60-1

1-(4,8-Dimethylnona-1,7-dien-1-yl)-4-(propan-2-yl)benzene

Cat. No.: B8512553
CAS No.: 62312-60-1
M. Wt: 270.5 g/mol
InChI Key: WHNQRSBJXXVHPJ-UHFFFAOYSA-N
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Description

1-(4,8-Dimethylnona-1,7-dien-1-yl)-4-(propan-2-yl)benzene is a useful research compound. Its molecular formula is C20H30 and its molecular weight is 270.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

62312-60-1

Molecular Formula

C20H30

Molecular Weight

270.5 g/mol

IUPAC Name

1-(4,8-dimethylnona-1,7-dienyl)-4-propan-2-ylbenzene

InChI

InChI=1S/C20H30/c1-16(2)8-6-9-18(5)10-7-11-19-12-14-20(15-13-19)17(3)4/h7-8,11-15,17-18H,6,9-10H2,1-5H3

InChI Key

WHNQRSBJXXVHPJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)C=CCC(C)CCC=C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of sodium (21 g, 0.9 at) in 1500 ml of absolute ethanol was added 388 g of p-isopropylbenzyltriphenylphosphonium chloride. The resulting phosphorane solution was cooled to 15°-20° C. (The light orange color fades when the temperature is lowered-) Freshly vacuum distilled citronellal (150 g, 1 mol.) was added dropwise while keeping the reaction mixture at reflux for 4 hours. The cooled reaction mixture was filtered to remove sodium chloride, most of the alcohol was distilled off in vacuo and 500 ml of hexane was added. The triphenylphosphineoxide was allowed to crystallize and filtered off. The solvents were removed from the mother liquors under vacuum and another 500 ml of hexane added. Cooling afforded another crop of triphenylphosphineoxide. The hexane was again evaporated and the residue distilled yielding, after a small forerun of isopulegol (a contaminant of citronellal), 200 g (82%) of the desired product. bp. 150°-145° C/0.1 mm. Ratio of E to Z is app. 40:60. nD25 =1.5172.
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Yield
82%

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